Cas no 139276-15-6 ((2Z)-2-[(4-bromophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-2-[(4-bromophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one
• CAS No: 139276-15-6
• MF: C₁₅H₉BrO₃
• MW: 317.134163618088
• CID: 1275984
• PubChem ID: 1638285
• Update Time: 2025-06-15

(2Z)-2-[(4-bromophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Benzofuranone, 2-[(4-bromophenyl)methylene]-6-hydroxy-, (Z)-
• (2Z)-2-[(4-bromophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one
• AB00683061-01
• CHEMBL1368559
• cid_1638285
• MLS001216041
• (2Z)-2-[(4-bromophenyl)methylidene]-6-oxidanyl-1-benzofuran-3-one
• STK854264
• EN300-36357
• (2Z)-2-[(4-bromophenyl)methylidene]-6-hydroxy-1-benzofuran-3-one
• NSC-781592
• VU0510513-1
• Z119968734
• BDBM53111
• AKOS000270881
• (Z)-2-(4-bromobenzylidene)-6-hydroxybenzofuran-3(2H)-one
• (2Z)-2-(4-bromobenzylidene)-6-hydroxy-1-benzofuran-3(2H)-one
• 139276-15-6
• 221160-23-2
• NSC781592
• F3139-2704
• SCHEMBL21046449
• (2Z)-2-[(4-bromophenyl)methylidene]-6-hydroxy-3-benzofuranone
• SMR000544568
• MFCD04065087
• (2Z)-2-(4-bromobenzylidene)-6-hydroxy-coumaran-3-one

• Inchi： 1S/C15H9BrO3/c16-10-3-1-9(2-4-10)7-14-15(18)12-6-5-11(17)8-13(12)19-14/h1-8,17H/b14-7-
• InChI Key： CTOBLBRFEVYPRN-AUWJEWJLSA-N
• SMILES： BrC1C=CC(=CC=1)/C=C1/C(C2C=CC(=CC=2O/1)O)=O

Computed Properties

• Exact Mass: 315.97347
• Monoisotopic Mass: 315.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-[(4-bromophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one

Exploring the Properties and Applications of (2Z)-2-[(4-bromophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one (CAS No. 139276-15-6)

The compound (2Z)-2-[(4-bromophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one, with CAS No. 139276-15-6, is a fascinating organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structure, featuring a benzofuran core and a 4-bromophenyl substituent, makes it a valuable scaffold for various applications. Researchers are particularly interested in its potential as a pharmacophore in drug discovery, given its ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like (2Z)-2-[(4-bromophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one has surged due to their versatility in organic synthesis and drug design. This compound's hydroxy and carbonyl functional groups offer multiple sites for chemical modifications, enabling the creation of derivatives with tailored properties. Its CAS No. 139276-15-6 is often searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in the scientific community is the role of benzofuran derivatives in antioxidant and anti-inflammatory applications. The 6-hydroxy group in (2Z)-2-[(4-bromophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one is particularly noteworthy, as it contributes to the compound's potential radical-scavenging activity. This aligns with the growing interest in natural product-inspired compounds for health and wellness.

From a materials science perspective, the conjugated system of this compound makes it a candidate for optoelectronic applications. Its π-electron delocalization could be harnessed in organic semiconductors or fluorescent probes, topics that are trending in green technology discussions. The 4-bromophenyl moiety further enhances its utility in cross-coupling reactions, a hot topic in catalysis research.

For those searching "synthesis of (2Z)-2-[(4-bromophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one", it's worth noting that modern microwave-assisted and one-pot synthetic methods have improved its accessibility. The compound's CAS No. 139276-15-6 is frequently referenced in patents and journals, underscoring its industrial relevance. Additionally, its crystallographic data is often studied to understand its molecular packing and intermolecular interactions.

In conclusion, (2Z)-2-[(4-bromophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one (CAS No. 139276-15-6) is a multifaceted compound with promising applications in drug development, materials science, and catalysis. Its structural features and functional groups make it a subject of ongoing research, particularly in the context of sustainable chemistry and biomedical innovation. As interest in tailored organic molecules grows, this compound is likely to remain a key player in scientific advancements.